Cas no 300557-77-1 (11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one
• CAS No: 300557-77-1
• MF: C₁₅H₁₂N₂OS₂
• MW: 300.398580551147
• MDL: MFCD01018198
• CID: 293157
• PubChem ID: 743434
• Update Time: 2025-07-08

11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one,1,2,3,5,6,7-hexahydro-3-phenyl-2-thioxo-
• 3-Phenyl-2-Sulfanyl-3,5,6,7-Tetrahydro-4H-Cyclopenta[4,5]Thieno[2,3-d]Pyrimidin-4-One
• 2-Mercapto-3-phenyl-3,5,6,7-tetrahydro-4H-cyclopenta[b]thieno[2,3-d]pyrimidin-4-one
• 2-Mercapto-3-phenyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• 2-phenyl-3-sulfanylidene-4,6,7,8-tetrahydrocyclopenta[2,3]thieno[2,4-b]pyrimidin-1-one
• 6-MERCAPTO-5-PHENYL-1,2,3,5-TETRAHYDRO-8-THIA-5,7-DIAZA-CYCLOPENTA[A]INDEN-4-ONE
• AC1LEXEG
• AC1Q7GDS
• AE-848
• CBMicro_017927
• ChemDiv1_003850
• Oprea1_518728
• Oprea1_609280
• STOCK1S-21158
• 11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one
• 3-Phenyl-2-sulfanylidene-1,2,3,5,6,7-hexahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• FT-0704872
• EN300-03374
• SR-01000434058-1
• DTXSID10353493
• 11-PHENYL-10-SULFANYL-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(8),2(6),9-TRIEN-12-ONE
• Z55666209
• HMS597O22
• MFCD01018198
• 11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
• 11-phenyl-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
• 300557-77-1
• CCG-14337
• AKOS000116365
• BIM-0017959.P001
• 2-Mercapto-3-phenyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
• AKOS000269237
• F9995-0030
• F0745-0529
• 3-phenyl-2-thioxo-1,2,3,5,6,7-hexahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• SR-01000434058
• AE-848/36199054
• LS-08312
• STK831191
• 4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, 3,5,6,7-tetrahydro-2-mercapto-3-phenyl-
• ALBB-025054

• MDL： MFCD01018198
• Inchi： 1S/C15H12N2OS2/c18-14-12-10-7-4-8-11(10)20-13(12)16-15(19)17(14)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,16,19)
• InChI Key： LLFBYHAEKFMVIS-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C3C=CC=CC=3)C(N2)=S)=O)C2=C1CCC2

Computed Properties

• Exact Mass: 300.03900
• Monoisotopic Mass: 300.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.5
• Melting Point: >250℃
• Boiling Point: 505.9°C at 760 mmHg
• Flash Point: 259.8°C
• Refractive Index: 1.774
• PSA: 101.93000
• LogP: 3.22460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one

Compound CAS No 300557-77-1: 11-Phenyl-10-Sulfanyl-7-Thia-9,11-Diazatricyclo[6.4.0.0^{2,6}]Dodeca-1(8),2(6),9-Trien-12-One

The compound with CAS No 300557-77-1, known as 11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one, is a highly complex and specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate tricyclic structure, which includes a sulfur atom (sulfanyl group) and a phenyl group attached at specific positions, contributing to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its tricyclic framework provides a versatile platform for modifying its chemical properties, making it an attractive candidate for drug design. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate key signaling pathways involved in inflammatory responses.

The synthesis of CAS No 300557-77-1 involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired tricyclic structure. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, reducing costs and improving yield.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This selectivity is attributed to the unique arrangement of functional groups within its molecular structure, which allows for specific interactions with target proteins.

Moreover, the incorporation of the sulfanyl group and phenyl group into the molecule enhances its pharmacokinetic properties, including bioavailability and metabolic stability. These attributes are critical for developing orally administered drugs that can effectively reach target tissues while minimizing side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of CAS No 300557-77-1 at the molecular level. Molecular docking studies have provided insights into how this compound interacts with various biological targets, guiding further optimization efforts to enhance its therapeutic potential.

Looking ahead, the compound holds promise for applications beyond pharmacology. Its structural complexity makes it a valuable tool in materials science, particularly in the development of advanced polymers and nanomaterials with tailored electronic properties.

In conclusion, CAS No 300557-77-1, or 11-phenyl-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and clinical practice.